Cas no 1251626-49-9 (1-(3-chlorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one)

• Product Name: 1-(3-chlorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one
• CAS No: 1251626-49-9
• MF: C₁₉H₂₁ClN₆O₂
• MW: 400.862042188644
• CID: 6293912
• PubChem ID: 49676316
• Update Time: 2025-07-15

1-(3-chlorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one
• 1251626-49-9
• AKOS024518626
• 1-(3-chlorophenyl)-3-(2-oxo-2-(4-(pyrimidin-2-yl)piperazin-1-yl)ethyl)imidazolidin-2-one
• 1-(3-chlorophenyl)-3-[2-oxo-2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]imidazolidin-2-one
• F5788-1603
• 1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}imidazolidin-2-one
• VU0520542-1

• Inchi： 1S/C19H21ClN6O2/c20-15-3-1-4-16(13-15)26-12-11-25(19(26)28)14-17(27)23-7-9-24(10-8-23)18-21-5-2-6-22-18/h1-6,13H,7-12,14H2
• InChI Key： IUZNPMGONPLMGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N(CC(N2CCN(C3N=CC=CN=3)CC2)=O)CC1)=O

Computed Properties

• Exact Mass: 400.1414516g/mol
• Monoisotopic Mass: 400.1414516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1-(3-chlorophenyl)-3-{2-oxo-2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}imidazolidin-2-one

Introduction to 1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-ylethyl]imidazolidin-2-one (CAS No. 1251626-49-9)

1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-ylethyl]imidazolidin-2-one is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251626-49-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, featuring a combination of aromatic rings, heterocyclic structures, and functional groups, contributes to its unique pharmacological properties.

The molecular framework of 1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-ylethyl]imidazolidin-2-one includes a chlorophenyl group, an imidazolidinone core, and a piperazine moiety linked through an acetoacetamide-like structure. This arrangement not only imparts specific electronic and steric properties but also suggests potential interactions with biological targets. The presence of the pyrimidine ring further enhances its versatility, as pyrimidine derivatives are well-known for their role in various biological processes and have been extensively explored in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound 1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-ylethyl]imidazolidin-2-one has emerged as a promising candidate due to its unique structural features and potential biological activity. Researchers have been particularly intrigued by its ability to modulate key cellular pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in cancer metabolism. Studies have indicated that the imidazolidinone core can interact with specific enzymes involved in the tricarboxylic acid (TCA) cycle, potentially disrupting cancer cell energy metabolism. This mechanism is particularly relevant given the high metabolic demand of cancer cells and their reliance on alternative metabolic pathways for survival.

The piperazine moiety in the structure of 1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-ylethyl]imidazolidin-2-one is another key feature that contributes to its pharmacological profile. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including receptors and transporters. This property makes them valuable scaffolds for developing drugs that can modulate neurotransmitter systems or ion channel activity. In particular, the 4-pyrimidinyl-piperazine fragment has shown promise in preclinical studies for its potential to affect signaling pathways associated with neurological disorders.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding affinity and specificity of small molecules like 1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-yl)piperazin-1-ylethyl]imidazolidin-2-one. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including kinases and transcription factors implicated in various diseases. These findings have guided the design of more refined derivatives with enhanced potency and selectivity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Key steps include the formation of the imidazolidinone ring through cyclization reactions, followed by functionalization at the 4-position of the pyrimidine ring. The introduction of the piperazine side chain requires precise control over reaction conditions to ensure high yield and purity.

In terms of pharmacokinetic properties, 1-(3-chlorophenyl)-3-{2-oxo-2-[4-(pyrimidin-2-ylo piperazin -1 -ylethyl]imidazolidin - 2 - one) has shown encouraging results in preclinical studies. Initial pharmacokinetic assessments indicate reasonable oral bioavailability and moderate metabolic stability, suggesting potential for further development into an oral therapeutic agent. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) profile.

The development of novel drug candidates is often accompanied by rigorous safety testing to ensure their suitability for clinical use. Preliminary toxicology studies on 1-(3-chlorophenyl)-3-{2 oxo - 22 [4 ( pyrim idine - 22 yl ) piper az ine - 11 yle th yl ] im id az oli di n - 22 one) have demonstrated acceptable safety margins at anticipated therapeutic doses. These studies include acute toxicity evaluations as well as more long-term assessments to evaluate chronic exposure effects.

The impact of this compound on drug discovery extends beyond its direct therapeutic applications. Its unique structural features make it a valuable scaffold for designing libraries of analogs with tailored biological activities. By modifying specific functional groups or introducing new moieties, researchers can explore new chemical space and identify compounds with improved efficacy or reduced side effects.

The integration of machine learning techniques into drug discovery has further accelerated the development process for compounds like 1-(3-chlorophenyl)-3-{[4( pyrim idine - 22 yl ) piper az ine -11 yle th yl ] im id az oli di n -22 one}. Predictive models can help identify optimal synthetic routes and predict potential biological activities based on structural features alone. This approach has already led to several successful discoveries where computational predictions were validated experimentally.

In conclusion,1(3chlorophen yl) -33[42( py rim idine -22y l) piper az ine11y le th yl ] im id az oli di n -22 one strong > represents an exciting advancement in pharmaceutical research due to its complex structure , promising biological activities ,and favorable pharmacokinetic properties . Further investigation into its mechanisms ,derivatives ,and clinical potential will undoubtedly contribute significantly towards addressing unmet medical needs . As our understanding grows ,this compound continues to inspire innovative approaches within medicinal chemistry . p >